Cas no 332907-13-8 (<br>N-(4-Phenoxy-phenyl)-2-[4-phenyl-5-(p-tolylamino-methyl)-4H-[1,2,4]triazol- 3-ylsulfanyl]-acetamide)

• Product Name: <br>N-(4-Phenoxy-phenyl)-2-[4-phenyl-5-(p-tolylamino-methyl)-4H-[1,2,4]triazol- 3-ylsulfanyl]-acetamide
• CAS No: 332907-13-8
• MF: C₃₀H₂₇N₅O₂S
• MW: 521.63268494606
• CID: 3071874
• PubChem ID: 3132726
• Update Time: 2025-04-21

<br>N-(4-Phenoxy-phenyl)-2-[4-phenyl-5-(p-tolylamino-methyl)-4H-[1,2,4]triazol- 3-ylsulfanyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Phenoxy-phenyl)-2-[4-phenyl-5-(p-tolylamino-methyl)-4H-[1,2,4]triazol- 3-ylsulfanyl]-acetamide
• N-(4-Phenoxyphenyl)-2-((4-phenyl-5-((p-tolylamino)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• N-(4-Phenoxy-phenyl)-2-[4-phenyl-5-(p-tolylamino-methyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetamide
• N-(4-phenoxyphenyl)-2-{[4-phenyl-5-(4-toluidinomethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• Oprea1_280492
• AKOS000580345
• 332907-13-8
• Oprea1_356147
• AG-690/40749899

• MDL： MFCD02738252
• Inchi： 1S/C30H27N5O2S/c1-22-12-14-23(15-13-22)31-20-28-33-34-30(35(28)25-8-4-2-5-9-25)38-21-29(36)32-24-16-18-27(19-17-24)37-26-10-6-3-7-11-26/h2-19,31H,20-21H2,1H3,(H,32,36)
• InChI Key： TXSIWJACTUXXNV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC1C=CC=CC=1)=O)C1=NN=C(CNC2C=CC(C)=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 521.18854629Da
• Monoisotopic Mass: 521.18854629Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 106Ų